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Compound of Interest

Compound Name: GPR120 Agonist 2

Cat. No.: B608918 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

GPR120 Agonist 2, a compound utilized by researchers, scientists, and drug development

professionals. Adherence to these procedures is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance. While GPR120 Agonist 2 is not classified as

a hazardous substance or mixture according to the provided Safety Data Sheet (SDS), it is

imperative to follow standard laboratory safety protocols when handling and disposing of this

and any chemical compound.[1]

Chemical and Physical Properties
A summary of the key quantitative data for GPR120 Agonist 2 is presented below. This

information is vital for safe handling and in determining appropriate disposal methods.
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Property Value Source

Molecular Formula C22H25ClO4 MedChemExpress[1]

Molecular Weight 388.88 g/mol MedChemExpress[1]

CAS Number 1234844-11-1 MedChemExpress[1]

Appearance White to off-white solid MedChemExpress

Solubility
DMSO: ≥ 50 mg/mL (128.57

mM)
MedChemExpress

Storage (Powder) -20°C for 3 years TargetMol[2]

Storage (In Solvent) -80°C for 1 year TargetMol[2]

Experimental Protocol: Disposal Procedure
The following step-by-step protocol outlines the recommended procedure for the disposal of

GPR120 Agonist 2. This protocol is based on the information from the Safety Data Sheet and

general best practices for laboratory chemical waste management.[1][3]

1. Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate

PPE is worn. This includes:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

Laboratory coat

2. Waste Segregation:

Do not mix GPR120 Agonist 2 waste with other chemical waste streams unless compatibility

has been verified.

Maintain separate, clearly labeled waste containers for solid and liquid waste.

3. Solid Waste Disposal:
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Empty Containers: Unless properly decontaminated, empty containers that held GPR120
Agonist 2 should be treated as chemical waste.[3] Triple-rinse the container with a suitable

solvent. The first rinsate must be collected as hazardous waste. Subsequent rinses may be

permissible for drain disposal depending on local regulations; however, collecting all rinses

as hazardous waste is the most cautious approach.[3] After thorough rinsing and air-drying,

deface all labels before disposing of the container as regular solid waste or recycling.[3]

Contaminated Materials: Any materials, such as weighing paper or pipette tips, that have

come into contact with GPR120 Agonist 2 should be placed in a designated, sealed, and

clearly labeled solid chemical waste container.

4. Liquid Waste Disposal:

Unused Solutions: Unused solutions of GPR120 Agonist 2 should be collected in a

designated, leak-proof, and chemically compatible liquid waste container.[3] The container

must be clearly labeled with the contents, including the name of the compound and the

solvent used.

Accidental Spills: In the event of a spill, absorb the liquid with a non-combustible material

such as diatomite or other finely-powdered liquid-binding material.[1] Carefully collect the

absorbed material and any contaminated surfaces into a sealable, properly labeled

hazardous waste container.[3] Clean the spill area with a suitable solvent or detergent, and

collect all cleaning materials for disposal as hazardous waste.[3]

Environmental Precautions: Prevent the compound and its solutions from entering drains or

water courses.[1]

5. Final Disposal:

Store waste containers in a designated, secure area away from incompatible materials.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the

chemical waste.[3]
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The following diagram illustrates the logical workflow for the proper disposal of GPR120
Agonist 2.

Preparation

Waste Identification

Solid Waste Stream

Liquid Waste Stream

Final Disposal

Start: GPR120 Agonist 2 Waste

Don Personal Protective Equipment (PPE)

Solid or Liquid Waste?

Place in Labeled Solid Waste Container

Solid

Collect in Labeled Liquid Waste Container

Liquid

Triple-Rinse Empty Containers

Collect First Rinsate as Hazardous Waste

Store Waste in Designated Area

Absorb Spills with Inert Material

Contact EHS for Pickup

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for GPR120 Agonist 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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